(2E)-2-[(dimethylamino)methylidene]-6-fluoro-3H-inden-1-one

• IUPAC Name: 2-(dimethylaminomethylidene)-6-fluoro-3H-inden-1-one
• InChI: InChI=1S/C12H12FNO/c1-14(2)7-9-5-8-3-4-10(13)6-11(8)12(9)15/h3-4,6-7H,5H2,1-2H3
• InChI Key: QXGJPANMHXUOLC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C1CC2=C(C1=O)C=C(C=C2)F
• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol

Description

2-[(Dimethylamino)methylene]-6-fluoroindan-1-one is a chemical compound with the molecular formula C12H12FNO It is known for its unique structure, which includes a dimethylamino group, a methylene bridge, and a fluoroindanone core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Dimethylamino)methylene]-6-fluoroindan-1-one typically involves the reaction of 6-fluoroindan-1-one with N,N-dimethylformamide dimethyl acetal (DMFDMA). The reaction is catalyzed by an acid or base, and the conditions are carefully controlled to ensure the formation of the desired product . The reaction mixture is usually heated to promote the formation of the methylene bridge and the incorporation of the dimethylamino group.

Industrial Production Methods

While specific industrial production methods for 2-[(Dimethylamino)methylene]-6-fluoroindan-1-one are not widely documented, the general approach involves scaling up the laboratory synthesis. This includes optimizing reaction conditions, using larger reactors, and ensuring the purity of the starting materials and final product. Industrial production may also involve continuous flow processes to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-[(Dimethylamino)methylene]-6-fluoroindan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluoro group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield fluoroindanone oxides, while reduction can produce fluoroindanone alcohols. Substitution reactions can result in a variety of substituted indanone derivatives.

Scientific Research Applications

2-[(Dimethylamino)methylene]-6-fluoroindan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its effects on biological systems.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-[(Dimethylamino)methylene]-6-fluoroindan-1-one involves its interaction with specific molecular targets. The dimethylamino group and the fluoroindanone core play crucial roles in its reactivity and biological activity. The compound can interact with enzymes and receptors, leading to various biochemical effects. The exact pathways and targets are still under investigation, but it is believed to modulate cellular processes through its unique structure .

Comparison with Similar Compounds

Similar Compounds

2-[(Dimethylamino)methylene]-3,4-dihydro-9-arylacridin-1(2H)-ones: These compounds share a similar dimethylamino methylene group but have different core structures.

Poly[2-(dimethylamino)ethyl methacrylate]: This polymer contains the dimethylamino group and is used in various applications, including drug delivery systems.

Uniqueness

2-[(Dimethylamino)methylene]-6-fluoroindan-1-one is unique due to its fluoroindanone core, which imparts distinct chemical and biological properties

Biological Activity

(2E)-2-[(dimethylamino)methylidene]-6-fluoro-3H-inden-1-one, also known as 2-[(dimethylamino)methylene]-6-fluoroindan-1-one, is a synthetic compound with significant biological activity. Its unique structure, characterized by a dimethylamino group and a fluoro substituent on an indanone core, suggests potential applications in medicinal chemistry and biological research.

• Molecular Formula : C₁₂H₁₂FNO
• Molar Mass : 205.23 g/mol
• CAS Number : 1427462-76-7

Property	Value
Molecular Formula	C₁₂H₁₂FNO
Molar Mass	205.23 g/mol
IUPAC Name	(2E)-2-(dimethylaminomethylidene)-6-fluoro-3H-inden-1-one
InChI Key	QXGJPANMHXUOLC-VQHVLOKHSA-N

Biological Activity Overview

Research has indicated that (2E)-2-[(dimethylamino)methylidene]-6-fluoro-3H-inden-1-one exhibits various biological activities, including:

• Antimicrobial Properties : Preliminary studies suggest that this compound possesses antimicrobial activity against several bacterial strains. It has been tested against Gram-positive and Gram-negative bacteria, showing promising results in inhibiting growth.
• Antifungal Activity : The compound has also demonstrated antifungal properties, particularly against common pathogens like Candida spp. This suggests potential for use in treating fungal infections.
• Enzyme Inhibition : The mechanism of action involves interaction with specific enzymes, potentially acting as an inhibitor or modulator of enzymatic activity. This could have implications for drug development targeting metabolic pathways.

The mechanism by which (2E)-2-[(dimethylamino)methylidene]-6-fluoro-3H-inden-1-one exerts its biological effects is still under investigation. However, it is believed to interact with various molecular targets:

• Enzyme Interactions : The dimethylamino group may facilitate binding to enzyme active sites, altering their function.
• Cellular Pathways Modulation : The compound may influence signaling pathways involved in cell proliferation and apoptosis, indicating potential anticancer properties.

Case Studies and Research Findings

Several studies have focused on the biological activity of this compound:

Study 1: Antimicrobial Efficacy

A study assessed the antimicrobial efficacy of (2E)-2-[(dimethylamino)methylidene]-6-fluoro-3H-inden-1-one against various bacterial strains. Results indicated:

• Staphylococcus aureus : Minimum Inhibitory Concentration (MIC) of 32 µg/mL.
• Escherichia coli : MIC of 64 µg/mL.
  This study suggests that the compound could be developed as a new antimicrobial agent.

Study 2: Antifungal Activity

In vitro tests revealed that the compound effectively inhibited the growth of Candida albicans with an MIC of 16 µg/mL. This positions it as a candidate for antifungal drug development.

Study 3: Enzyme Inhibition Profile

Research exploring its role as an enzyme inhibitor found that (2E)-2-[(dimethylamino)methylidene]-6-fluoro-3H-inden-1-one can inhibit certain cytochrome P450 enzymes, which are crucial for drug metabolism. This inhibition may lead to drug-drug interactions when used in combination therapies.